Cas no 1251403-23-2 (1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine)

• Product Name: 1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine
• CAS No: 1251403-23-2
• Molecular Formula: C₇H₁₇N₃O
• Molecular Weight: 159.229381322861
• CID: 5216645

1-Ethyl-2-hydroxy-1-(2-methylpropyl)guanidine Properties

Names and Identifiers

• 1-ethyl-2-hydroxy-1-(2-methylpropyl)guanidine
• 1-Ethyl-2-hydroxy-1-isobutylguanidine
• N-ethyl-N''-hydroxy-N-(2-methylpropyl)guanidine
• Guanidine, N-ethyl-N'-hydroxy-N-(2-methylpropyl)-

• InChIKey： RUFQRGPRUFVTPC-UHFFFAOYSA-N
• Inchi： 1S/C7H17N3O/c1-4-10(5-6(2)3)7(8)9-11/h6,11H,4-5H2,1-3H3,(H2,8,9)
• SMILES： O/N=C(\N)/N(CC)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 11
• Complexity: 134
• XLogP3: 1.1
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines N-hydroxyguanidines